Cas no 52189-68-1 (Benzoic acid, 2-hydroxy-4-methoxy-6-pentyl-)

• Product Name: Benzoic acid, 2-hydroxy-4-methoxy-6-pentyl-
• CAS No: 52189-68-1
• Molecular Formula: C₁₃H₁₈O₄
• Molecular Weight: 238.27962
• CID: 360317
• PubChem ID: 14749100

Benzoic acid, 2-hydroxy-4-methoxy-6-pentyl- Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-methoxy-6-pentyl-
• 2-hydroxy-4-methoxy-6-pentylbenzoic acid
• DTXSID50563610
• 52189-68-1
• SCHEMBL23202636
• CHEBI:144166
• 4-O-methylolivetolcarboxylic acid

• InChIKey： JWSADSZPLGCVPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O4/c1-3-4-5-6-9-7-10(17-2)8-11(14)12(9)13(15)16/h7-8,14H,3-6H2,1-2H3,(H,15,16)
• SMILES： CCCCCC1=CC(OC)=CC(O)=C1C(=O)O

Computed Properties

• Exact Mass: 238.12054
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 238.12050905g/mol
• Heavy Atom Count: 17
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives